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Compound of Interest

Compound Name: Alachlor-d13

Cat. No.: B020859

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Alachlor-d13, a deuterated analog of the herbicide Alachlor.
Adherence to these procedures is critical to ensure personal safety and environmental
protection.

Hazard Identification and Classification

Alachlor-d13, similar to its non-deuterated counterpart, is classified with several hazards.
Understanding these is the first step in safe handling.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

e H317: May cause an allergic skin reaction.[1]

e H351: Suspected of causing cancer.[1][2]

e H410: Very toxic to aquatic life with long lasting effects.[1]

» May cause damage to organs (kidneys, liver, spleen) through prolonged or repeated
exposure.[3]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling Alachlor-d13.

. Specifications and Best
Body Part Required PPE .
Practices

Nitrile or barrier laminate
gloves are recommended.[4]
] ] Always inspect gloves for tears
Hands Chemical-resistant gloves
or punctures before use. Do
not wear leather or fabric

gloves.[5]

Wear a long-sleeved shirt and
long pants as a minimum.[4]
Body Protective clothing For mixing, loading, or
cleaning, a chemical-resistant
apron or coveralls (e.g., Tyvek)

are required.[6][7]

Safety glasses with side Goggles or a face shield
Eyes/Face shields, goggles, or a face should be used when there is

shield a risk of splashing.[7]

A NIOSH-approved respirator

with an organic vapor (OV)
Respiratory N95 dust mask or respirator cartridge is necessary for

handling in enclosed or poorly

ventilated areas.[6]

Closed-toe shoes are a
minimum requirement.

Feet Chemical-resistant footwear Chemical-resistant boots
should be worn when there is

a risk of spills.[6]
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Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow minimizes the risk of exposure and contamination.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3]

e Ensure that an eyewash station and safety shower are readily accessible.

o Have spill control materials (e.g., absorbent pads, sand) available.

2. Donning PPE:

e Put on protective clothing (coveralls over personal clothes).

e Don respiratory protection, ensuring a proper fit.

e Put on eye and face protection.

 Finally, put on chemical-resistant gloves, ensuring they overlap the sleeves of the coveralls.
3. Handling and Use:

o Carefully weigh or measure the required amount of Alachlor-d13. Avoid generating dust.
e If creating a solution, add the solid to the solvent slowly to prevent splashing.

o Keep containers closed when not in use.

4. Decontamination:

o After handling, thoroughly wash gloves with soap and water before removing them.

e Wash hands and any exposed skin immediately after removing PPE.

o Clean all contaminated surfaces with an appropriate solvent and then soap and water.
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5. Doffing PPE:

 Remove PPE in the reverse order it was put on, taking care to avoid contaminating skin or

clothing.

» Dispose of single-use PPE in a designated hazardous waste container.

Below is a workflow diagram illustrating the safe handling procedure for Alachlor-d13.
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Caption: Workflow for the safe handling of Alachlor-d13.

Disposal Plan
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Proper disposal of Alachlor-d13 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All disposable PPE (gloves, coveralls, masks), contaminated wipes, and empty
containers should be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Alachlor-d13 and rinse water from cleaning
should be collected in a separate, labeled hazardous waste container. Do not pour any
Alachlor-d13 waste down the drain.[3]

Disposal Procedures:

All waste must be disposed of as hazardous chemical waste.[8]

Follow your institution's and local regulations for hazardous waste disposal.[9] This may
involve contacting your Environmental Health and Safety (EHS) department for pickup.

Do not incinerate or attempt to treat the waste yourself unless you are trained and equipped
to do so0.[3]

Spill Response:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the contaminated material and place it in a sealed, labeled hazardous waste
container.[3]

Decontaminate the spill area thoroughly.

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling Alachlor-d13, ensuring a safe laboratory environment for yourself and your
colleagues. Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-

to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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